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Compound of Interest

Compound Name: Tungsten(1V) chloride

Cat. No.: B082317

For researchers, scientists, and drug development professionals, a thorough understanding of
the materials in use is paramount to ensuring laboratory safety and experimental integrity. This
technical guide provides an in-depth overview of the material safety data for Tungsten
Tetrachloride (WCI4), a compound of increasing interest in synthetic chemistry and materials
science. This document consolidates critical safety information, handling protocols, and

emergency procedures to support its safe and effective use in a research and development
setting.

Chemical and Physical Properties

Tungsten tetrachloride is a black, diamagnetic solid inorganic compound.[1] A summary of its
key physical and chemical properties is presented in Table 1 for easy reference. Understanding
these properties is the first step in safe handling and storage.
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Property

Value

Chemical Formula

WCl4

Molecular Weight 325.65 g/mol [1]
Black solid[1], Grey to black powder[2], Blue to
Appearance )
black crystalline powder|[3]
Density 4.62 g/cm?3[1]
Melting Point Decomposes at 300°CJ[4]
Soluble in carbon disulfide, carbon tetrachloride
Solubility and phosphorus oxychloride.[5] Hydrolyzes in
water.[2]
Odor No data available

Vapor Pressure

43 mm Hg (215 °C)[5]

Hazard Identification and Classification

Tungsten tetrachloride is classified as a hazardous substance.[2] It is corrosive and causes

severe skin burns and eye damage.[2] Contact with water liberates toxic and corrosive

hydrogen chloride gas.[2][5] Ingestion is harmful.[2][6]

GHS Hazard Classification:
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. . Hazard
Hazard Class Category Pictogram Signal Word
Statement
H314: Causes
) ) severe skin
Skin Corrosion 1B GHSO05 Danger
burns and eye
damage.
H314: Causes
Serious Eye severe skin
1 GHSO05 Danger
Damage burns and eye
damage.
Acute Toxicity, ] H302: Harmful if
4 GHSO07 Warning
Oral swallowed.[1]

Safe Handling and Storage Protocols

Proper handling and storage procedures are critical to minimize the risks associated with
Tungsten Tetrachloride.

Handling

Experimental Protocol for Handling:

e Engineering Controls: Always handle Tungsten Tetrachloride in a well-ventilated area,
preferably within a chemical fume hood.[3][6]

» Personal Protective Equipment (PPE):
o Eye Protection: Wear ANSI-approved safety goggles and a face shield.[3][6]

o Skin Protection: Wear appropriate chemical-resistant gloves and protective clothing to
prevent skin exposure.[6]

o Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a
NIOSH/MSHA-approved respirator.[3][6]

e Procedural Steps:
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[e]

Avoid all personal contact, including inhalation of dust.[2]

o

Minimize dust generation and accumulation.[6]

[¢]

Do not allow the substance to come into contact with water or moisture.[3][7] Handle
under an inert atmosphere (e.g., dry argon or nitrogen).[3][7]

[¢]

Wash hands thoroughly after handling.[3]

Storage

Protocol for Storage:

Container: Store in original, tightly sealed containers.[2]

Conditions: Keep in a cool, dry, and well-ventilated place.[3][7] Protect from moisture and air.

[3]L8]

Incompatible Materials: Store away from bases, strong oxidizing agents, strong acids, and
reducing agents.[7][8] Do not use aluminum or galvanized containers.[2]

Segregation: Store in a designated corrosives area.[7][8]

Emergency Procedures

In the event of an emergency, prompt and appropriate action is crucial.

First Aid Measures

Protocol for First Aid:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including
under the eyelids. Seek immediate medical attention.[6][9]

o Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Get immediate medical attention.[6][9]

 Inhalation: Remove the victim to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.[9][10]
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 Ingestion: Do NOT induce vomiting. If the victim is conscious, rinse their mouth with water.
Never give anything by mouth to an unconscious person. Get immediate medical attention.

[6]1°]

Spill Response

A logical workflow for responding to a Tungsten Tetrachloride spill is outlined in the diagram
below.
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Workflow for Tungsten Tetrachloride Spill Response

Initial Actions

Evacuate Immediate Area

$ecure the scene

Ensure Adequate Ventilation

Before approaching

Don Appropriate PPE

Once safe to proceed

Spill Containment & Cleanup

Contain the Spill

revent spreading

Clean Up Spill

Use dry cleanup methods

isposal

Collect Waste

In a sealed container

Y

Dispose of Waste

Follow regulations

Steps

Decontaminate Area

Final safety check

Report the Incident

Click to download full resolution via product page

Caption: Workflow for Tungsten Tetrachloride Spill Response.
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Protocol for Spill Cleanup:

o Evacuate and Ventilate: Clear the area of personnel and ensure adequate ventilation. Move
upwind from the spill.[2]

o Personal Protection: Wear the appropriate personal protective equipment as described in the
handling section.

e Containment and Cleanup:

o Minor Spills: Use dry cleanup procedures and avoid generating dust.[2] Sweep up the
material and place it in a suitable, labeled container for waste disposal.[2]

o Major Spills: Alert emergency responders and inform them of the location and nature of
the hazard.[2]

» Disposal: Dispose of the waste in accordance with local, state, and federal regulations.

Toxicological Information

The primary health hazards of Tungsten Tetrachloride are due to its corrosive nature.

Summary of Toxicological Effects:
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Exposure Route Acute Effects Chronic Effects

) Long-term exposure to high
Causes chemical burns to the _
_ _ dust concentrations may cause
respiratory tract, which may be ] ]
) changes in lung function
_ fatal.[6] Symptoms can include o
Inhalation ) ) (pneumoconiosis).[2]

coughing, choking, and

Repeated exposure to
mucous membrane damage. ) o

respiratory irritants may result

2] o .
in airway disease.[2]
i Causes severe chemical Repeated or prolonged contact
Skin Contact -
burns.[2] may cause dermatitis.[2]

Not specified, but severe initial
Causes severe eye damage
Eye Contact damage can have long-term
and burns.[2]
consequences.

Limited evidence suggests that

) repeated or long-term
Harmful if swallowed.[6] Can )
. occupational exposure may
_ produce severe chemical _
Ingestion ] ) produce cumulative health
burns in the oral cavity and _
] ) effects.[2] If given orally,
gastrointestinal tract.[2] _
tungsten can accumulate in

the spleen, kidney, and liver.[2]

Fire and Explosion Hazard Data

Tungsten Tetrachloride is not combustible and does not pose a significant fire risk.[2] However,
in the event of a fire, it may decompose and produce toxic fumes of hydrogen chloride and
metal oxides.[2]

Fire Fighting Measures:

» Extinguishing Media: Use extinguishing media appropriate for the surrounding fire. Do not
use water.[10]

 Firefighter Protection: Wear full body protective clothing with a self-contained breathing
apparatus (SCBA).[2]
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Reactivity and Stability

Chemical Stability: The product is considered stable under recommended storage conditions.

[2]

Conditions to Avoid:

o Contact with water, steam, or moisture, as it reacts to produce toxic and corrosive fumes.[2]
e Presence of incompatible materials.

» Contact with alkaline materials, as it liberates heat.[2]

Incompatible Materials:

Strong bases.[2]

Peroxides.[2]

Borohydrides or cyanoborohydrides.[2]

Alcohols and water.[2]

A diagram illustrating the key incompatibilities and hazardous reactions of Tungsten
Tetrachloride is provided below.
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Reactivity and Incompatibility of Tungsten Tetrachloride

Tungsten Tetrachloride

(WCl4)
Violent Reaction Avoid Contact Avoid Reaction
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y y
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Caption: Reactivity and Incompatibility of Tungsten Tetrachloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Tungsten Tetrachloride: A Comprehensive Technical
Guide to Material Safety]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b082317#material-safety-data-sheet-for-tungsten-
tetrachloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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